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Compound of Interest

Compound Name: 4-Ethoxy-3-nitropyridine

Cat. No.: B157411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethoxy-3-nitropyridine is a substituted pyridine derivative that serves as a crucial building

block in organic synthesis. Its unique arrangement of an ethoxy group and a nitro group on the

pyridine ring makes it a versatile intermediate for the development of various biologically active

molecules and specialty chemicals.[1] This document provides a detailed overview of the

known physical and chemical properties of 4-Ethoxy-3-nitropyridine (CAS No: 1796-84-5),

outlines a general experimental protocol for property determination, and illustrates its utility in

synthetic chemistry.

Core Physical and Chemical Properties
The fundamental properties of 4-Ethoxy-3-nitropyridine have been characterized and are

summarized below. These values are essential for its handling, storage, and application in

experimental settings.
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Property Value Source

CAS Number 1796-84-5 [2][3]

Molecular Formula C₇H₈N₂O₃ [2][3][4]

Molecular Weight 168.15 g/mol [2][3][4]

Appearance
Light orange to yellow to

green, powder to crystal
[5]

Melting Point 47.0 to 51.0 °C [5]

Boiling Point 287.5 ± 20.0 °C (Predicted) [5]

Density 1.245 ± 0.06 g/cm³ (Predicted) [5]

Solubility Soluble in Methanol [5]

pKa 2.50 ± 0.18 (Predicted) [5]

Storage Conditions

Store at room temperature

under an inert atmosphere

(e.g., Nitrogen)

[3][5]

Experimental Protocols: Property Determination
Detailed experimental procedures for the characterization of 4-Ethoxy-3-nitropyridine are not

extensively published. However, standard methodologies are employed to determine key

physical properties such as the melting point.

General Protocol for Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like 4-Ethoxy-3-nitropyridine is a critical indicator of its

purity and is typically determined using a melting point apparatus.

Sample Preparation: A small, dry sample of 4-Ethoxy-3-nitropyridine powder is finely

crushed. The powder is then packed into a thin-walled capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus.
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Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per

minute) as it approaches the expected melting point of 47-51 °C.[5]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

Purity Assessment: A sharp melting range (typically < 2 °C) is indicative of a high-purity

substance.

Application in Synthesis: A Workflow Example
4-Ethoxy-3-nitropyridine is a valuable intermediate in synthetic organic chemistry. One

notable application is its use in the synthesis of 4-amino-3-nitropyridine, a compound that can

be further elaborated into more complex molecules.[6] The workflow for this conversion is

depicted below.

4-Ethoxy-3-nitropyridine

3-Nitro-4-aminopyridine

Nucleophilic Aromatic Substitution Heat (120 °C)

Ammonium Acetate
(NH₄OAc)

Click to download full resolution via product page

Caption: Synthetic route from 4-Ethoxy-3-nitropyridine to 3-Nitro-4-aminopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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